Cas no 1796095-18-5 (1-methyl-6-[(prop-2-en-1-yloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid)

• Product Name: 1-methyl-6-[(prop-2-en-1-yloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid
• CAS No: 1796095-18-5
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 5638502
• PubChem ID: 108495788
• Update Time: 2025-10-18

1-methyl-6-[(prop-2-en-1-yloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282095
• 1796095-18-5
• 1-methyl-6-[(prop-2-en-1-yloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid

• Inchi： 1S/C12H15N3O4/c1-3-6-19-12(18)15-5-4-8-9(7-15)14(2)13-10(8)11(16)17/h3H,1,4-7H2,2H3,(H,16,17)
• InChI Key： SGDKCIVKOXZIDN-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC2C(C(=O)O)=NN(C)C=2C1)=O

Computed Properties

• Exact Mass: 265.10625597g/mol
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-methyl-6-[(prop-2-en-1-yloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid

1-Methyl-6-[Prop-2-en-1-yloxy)Carbonyl]-1H,4H,5H,6H,7H-Pyrazolo[3,4-C]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1796095-18-5, known as 1-methyl-6-[prop-2-en-1-yloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds characterized by a fused pyrazole and pyridine ring system. The presence of the propenoyloxy carbonyl group and the methyl substituent at specific positions in the molecule imparts unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one. The synthesis of pyrazolo[3,4-c]pyridine derivatives often involves multi-step reactions that require meticulous control over reaction conditions to achieve high yields and purity. One such method involves the cyclization of appropriately substituted precursors under acidic or basic conditions. The introduction of the propenoyloxy carbonyl group is typically achieved through esterification or acylation reactions using activated carboxylic acids or their derivatives.

The structural uniqueness of this compound lies in its fused pyrazole and pyridine rings, which create a rigid framework capable of interacting with various biological targets. The carboxylic acid group at position 3 is particularly significant as it can participate in hydrogen bonding and other non-covalent interactions that are critical for bioactivity. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of molecules.

In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, its ability to inhibit certain kinases makes it a potential candidate for anti-inflammatory and anti-cancer therapies. Additionally, the methyl substituent at position 1 plays a crucial role in stabilizing the molecule's conformation and enhancing its solubility in organic solvents.

The application of computational chemistry tools has further elucidated the electronic properties and reactivity patterns of this compound. Quantum mechanical calculations have revealed that the conjugated system within the pyrazolopyridine core contributes significantly to its UV-vis absorption characteristics. This insight is valuable for designing derivatives with tailored optical properties for use in materials science or sensing applications.

Moreover, green chemistry principles have been increasingly applied to the synthesis of such compounds. Researchers are exploring catalytic methods that minimize waste generation and reduce environmental impact. For example, enzymatic catalysis or transition metal-mediated coupling reactions are being investigated as sustainable alternatives to traditional synthetic routes.

In conclusion, 1-methyl-6-[prop-2-en-1-yloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid represents a fascinating example of how modern chemical synthesis and computational modeling can lead to innovative compounds with diverse applications. As research continues to uncover its full potential across multiple disciplines—ranging from drug discovery to materials development—this compound stands out as a testament to human ingenuity in chemical design.